![molecular formula C12H15N5O B6437559 4-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-6-methoxypyrimidine CAS No. 2549049-31-0](/img/structure/B6437559.png)
4-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-6-methoxypyrimidine
Overview
Description
The compound “4-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-6-methoxypyrimidine” is a complex organic molecule that contains several functional groups, including an imidazole ring, a pyrimidine ring, and an azetidine ring . Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . Pyrimidine is a basic aromatic ring structure that is found in many natural substances like nucleic acids . Azetidine is a saturated heterocycle of three carbon atoms and one nitrogen atom .
Synthesis Analysis
While the specific synthesis pathway for this compound is not available, imidazole derivatives can be prepared by treating carbonyl compounds with 2-lithio-1-methyl-1H-imidazole or by treating 2-acyl-1H-imidazoles with organometallic reagents or sodium borohydride .Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The imidazole and pyrimidine rings are aromatic and planar, while the azetidine ring is non-aromatic and can adopt a puckered conformation .Chemical Reactions Analysis
Imidazole derivatives can undergo a variety of chemical reactions. For example, they can be converted into carbonyl compounds via the corresponding quaternary salts .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents .Scientific Research Applications
Antimicrobial Activity
Imidazole derivatives have been reported to exhibit antimicrobial properties . They can inhibit the growth of bacteria and other microorganisms, making them potentially useful in the treatment of infectious diseases .
Anticancer Activity
Both imidazole and pyrimidine derivatives have shown potential as anticancer agents . For instance, certain organometallic Ir (III) half-sandwich complexes, which are analogs of ruthenium anticancer complexes, have demonstrated in vitro antiproliferative activity against various human cancer cell lines .
Anti-inflammatory and Analgesic Activity
Compounds containing imidazole have been found to possess anti-inflammatory and analgesic properties . This suggests potential applications in the management of pain and inflammation .
Antiviral Activity
Imidazole derivatives have also been reported to exhibit antiviral properties . They could potentially be used in the development of new drugs for the treatment of viral infections .
Antioxidant Activity
Imidazole compounds have demonstrated antioxidant activity . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures .
Anti-aging Activity
Pyrimidine derivatives have been associated with anti-aging properties . They could potentially be used in the development of treatments for age-related conditions .
Antitubercular Activity
Some imidazole derivatives have shown antitubercular activity . They could potentially be used in the development of new drugs for the treatment of tuberculosis .
Antiulcer Activity
Imidazole derivatives have been reported to exhibit antiulcer properties . They could potentially be used in the development of new drugs for the treatment of ulcers .
Future Directions
properties
IUPAC Name |
4-[3-(imidazol-1-ylmethyl)azetidin-1-yl]-6-methoxypyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N5O/c1-18-12-4-11(14-8-15-12)17-6-10(7-17)5-16-3-2-13-9-16/h2-4,8-10H,5-7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JCSZDMMYMSGRQO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=NC(=C1)N2CC(C2)CN3C=CN=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N5O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-6-methoxypyrimidine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-{4-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine](/img/structure/B6437478.png)
![4-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidine](/img/structure/B6437484.png)
![4-{6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine](/img/structure/B6437491.png)
![4-{6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]pyridazin-3-yl}morpholine](/img/structure/B6437493.png)
![4-methoxy-6-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}pyrimidine](/img/structure/B6437507.png)
![4-{2-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-methylpyrimidin-4-yl}morpholine](/img/structure/B6437513.png)
![4-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}pyrimidine](/img/structure/B6437520.png)
![N-[1-(pyrazin-2-yl)azetidin-3-yl]-6-(trifluoromethyl)pyrimidin-4-amine](/img/structure/B6437528.png)
![N-ethyl-4-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidin-2-amine](/img/structure/B6437544.png)
![4-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-2-(methylsulfanyl)pyrimidine](/img/structure/B6437556.png)
![N-ethyl-2-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-methylpyrimidin-4-amine](/img/structure/B6437564.png)
![2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4-methoxypyrimidine](/img/structure/B6437566.png)
![5-bromo-4-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-2-(methylsulfanyl)pyrimidine](/img/structure/B6437570.png)
![N-ethyl-4-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-methylpyrimidin-2-amine](/img/structure/B6437572.png)